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Compound of Interest

Compound Name: SKF 86002 dihydrochloride

Cat. No.: B1663690

Get Quote

Welcome to the Technical Support Center for SKF 86002 dihydrochloride. This guide is

engineered for researchers and drug development professionals who require precise,

reproducible methodologies for handling this compound.

SKF 86002 is a potent, orally active dual inhibitor of p38 mitogen-activated protein kinase

(MAPK) and the cyclooxygenase/lipoxygenase pathways. It is widely used to block

lipopolysaccharide (LPS)-stimulated IL-1 and TNF-α production ()[1].
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Mechanism of action: SKF 86002 inhibits p38 MAPK, blocking downstream inflammatory

cytokines.
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Quantitative Solubility Data
A critical point of failure in many experiments is confusing the free base form of SKF 86002 with

the dihydrochloride salt. The dihydrochloride modification is specifically engineered to grant

aqueous solubility, making it superior for in vivo dosing and sensitive cell cultures where DMSO

toxicity must be avoided.

Compound Form Solvent Max Solubility
Causality &
Application Notes

SKF 86002

Dihydrochloride
Water ~50 mM (18.5 mg/mL)

Preferred for in vivo or

cell culture to

completely eliminate

DMSO-induced

cellular stress ()[2].

SKF 86002

Dihydrochloride
DMSO

~112 mM (33.3

mg/mL)

Requires fresh,

anhydrous DMSO.

The salt is highly

hygroscopic; moisture

drastically reduces

solubility ()[1].

SKF 86002 (Free

Base)
Water Insoluble

Lacks the ionic salt

bridge required for

hydrogen bonding in

aqueous media[3].

SKF 86002 (Free

Base)
DMSO

~200 mM (60.0

mg/mL)

Standard solvent for

the free base form;

less sensitive to

atmospheric moisture

than the salt[3].
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To ensure scientific integrity, do not simply add solvent and assume dissolution. Use the

following self-validating protocols.

Protocol A: Aqueous Reconstitution (Recommended for
Cell Culture)
Target: 50 mM Stock Solution

Equilibration: Allow the sealed vial of SKF 86002 dihydrochloride to reach room

temperature (RT) in a desiccator for 30 minutes before opening. Causality: Prevents

atmospheric condensation on the hygroscopic powder, which would alter the molecular

weight and ruin concentration accuracy.

Solvent Addition: Add the calculated volume of sterile, endotoxin-free ddH₂O directly to the

vial.

Mechanical Agitation: Vortex vigorously for 60 seconds.

Sonication (Critical Step): Place the vial in an ultrasonic water bath at RT for 5–10 minutes.

Causality: Sonication provides the activation energy required to break the crystalline lattice

of the dihydrochloride salt, which exhibits endothermic dissolution.

System Validation: Hold the vial against a dark background and shine a bright light through it.

The solution must be perfectly clear. If you observe Tyndall scattering (a hazy beam of light),

micro-aggregates remain. Continue sonication.

Sterilization & Storage: Pass through a 0.22 µm PES syringe filter. Aliquot into single-use

opaque tubes and store at -80°C.

Protocol B: Organic Reconstitution (For High-
Concentration Storage)
Target: 100 mM Stock Solution

Solvent Selection: You must use newly opened, anhydrous DMSO (≥99.9% purity).

Dissolution: Add the anhydrous DMSO and vortex.
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Sonication: Sonicate for 10 minutes. The dihydrochloride salt dissolves slower in DMSO than

the free base.

Validation & Storage: Verify optical clarity. Aliquot immediately into tightly sealed tubes

purged with Argon or Nitrogen gas to displace ambient moisture, and store at -20°C or

-80°C.
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Workflow for reconstituting SKF 86002 dihydrochloride in aqueous or organic solvents.
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Troubleshooting & FAQs
Q: I added water to my SKF 86002, but it formed a cloudy suspension that won't dissolve. What

went wrong? A: You likely have the free base form of SKF 86002 (CAS 72873-74-6), not the

dihydrochloride salt (CAS 116339-68-5)[2][4]. Check your vial's Certificate of Analysis (CoA). If

you have the free base, you must use DMSO or Ethanol[3]. If you confirmed it is the

dihydrochloride salt, the solution requires ultrasonic treatment to overcome the initial lattice

energy barrier[1].

Q: My DMSO stock of SKF 86002 dihydrochloride crashed out when I added it to my cell

culture media. How do I prevent this? A: This is caused by solvent shock. When a highly

concentrated DMSO stock is pipetted directly into aqueous media, the rapid diffusion of DMSO

into the water leaves the hydrophobic core of the drug stranded, causing localized precipitation.

Solution: Pre-dilute your DMSO stock into an intermediate volume of warmed (37°C) culture

media while vortexing, then add this intermediate dilution to your cells. Alternatively, utilize the

aqueous solubility of the dihydrochloride salt and prepare your primary stock in ddH₂O instead.

Q: Why did my DMSO stock lose potency and precipitate after a month at -20°C? A: SKF
86002 dihydrochloride is highly hygroscopic[1]. Every time you open the tube at room

temperature, atmospheric moisture condenses inside. Because water and DMSO are miscible,

the moisture integrates into the solvent. The localized polarity shift forces the compound out of

solution over time. Solution: Never reuse a thawed aliquot. Always prepare single-use aliquots

and discard any unused portion.

Q: Can I store the reconstituted aqueous stock at 4°C for ongoing experiments? A: It is not

recommended. While the powder can be desiccated at +4°C, aqueous solutions are

susceptible to hydrolysis and microbial contamination over time. For guaranteed structural

integrity, store aqueous aliquots at -80°C and use them within 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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